Cas no 1289192-03-5 (tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate)

• Product Name: tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate
• CAS No: 1289192-03-5
• MF: C₁₄H₂₁BrN₄O₂
• MW: 357.246142148972
• MDL: MFCD28055278
• CID: 4693035
• Update Time: 2025-05-25

tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [1-(5-bromopyrimidin-2-yl)piperidin-4-yl]carbamate
• NVIWXGKUOOJQBZ-UHFFFAOYSA-N
• tert-butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate
• TERT-BUTYL N-[1-(5-BROMOPYRIMIDIN-2-YL)PIPERIDIN-4-YL]CARBAMATE
• 5-bromo-2-[4-(N-tert-butoxycarbonyl-amino)piperidin-1-yl]pyrimidine
• carbamic acid, [1-(5-bromo-2-pyrimidinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate

• MDL： MFCD28055278
• Inchi： 1S/C14H21BrN4O2/c1-14(2,3)21-13(20)18-11-4-6-19(7-5-11)12-16-8-10(15)9-17-12/h8-9,11H,4-7H2,1-3H3,(H,18,20)
• InChI Key： NVIWXGKUOOJQBZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate

Comprehensive Overview of tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate (CAS No. 1289192-03-5)

The compound tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate (CAS No. 1289192-03-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 5-bromopyrimidine core and a piperidine scaffold, makes it a valuable building block for drug discovery. Researchers often seek this compound for its role in designing kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases.

In recent years, the demand for tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate has surged due to its relevance in small-molecule drug development. The bromopyrimidine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of diverse pharmacophores. This versatility aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry forums and AI-driven research platforms.

From an SEO perspective, users frequently search for terms like "synthesis of 5-bromopyrimidine derivatives" or "piperidine carbamate applications." Addressing these queries, this compound serves as a key intermediate in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of drug candidates. Its tert-butyloxycarbonyl (Boc) protecting group further enhances stability during multi-step syntheses, a feature highly valued by process chemists.

The CAS No. 1289192-03-5 is also linked to cutting-edge discussions on AI-assisted molecular docking. Computational chemists leverage its structural data to predict binding affinities for proteins like BTK (Bruton's tyrosine kinase) or JAK (Janus kinase), which dominate oncology research. This intersection of wet-lab and in silico methods underscores the compound's relevance in modern precision medicine initiatives.

Quality control protocols for tert-Butyl 1-(5-bromopyrimidin-2-yl)piperidin-4-ylcarbamate emphasize HPLC purity (>98%) and rigorous NMR characterization. Suppliers often highlight its compatibility with high-throughput screening workflows, responding to the pharmaceutical industry's need for scalable intermediates. Environmental considerations are also addressed, with greener solvent alternatives (e.g., 2-MeTHF) being explored for its synthesis.

In conclusion, CAS No. 1289192-03-5 exemplifies the synergy between traditional organic chemistry and contemporary drug discovery paradigms. Its utility in crafting targeted therapies and compatibility with automated synthesis platforms positions it as a staple in both academic and industrial settings. Future research may explore its derivatives for neurodegenerative diseases, a trending focus area in 2024.